Cas no 494763-25-6 (3-bromo-5-(4-methylbenzylsulfonyl)-1,2,4-thiadiazole)

• Product Name: 3-bromo-5-(4-methylbenzylsulfonyl)-1,2,4-thiadiazole
• CAS No: 494763-25-6
• MF: C₁₀H₉BrN₂O₂S₂
• MW: 333.224658727646
• CID: 932407
• PubChem ID: 2761349
• Update Time: 2025-04-19

3-bromo-5-(4-methylbenzylsulfonyl)-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(4-methylbenzylsulfonyl)-1,2,4-thiadiazole
• 3-BROMO-5-(4-METHYLBENZYLSULFONYL)-1,2,4-
• 3-bromo-5-[(4-methylphenyl)methylsulfonyl]-1,2,4-thiadiazole
• 3-Bromo-5-(4-methylbenzylsulfonyl)-1,2,4
• A827722
• 3-bromo-5-(p-tolylmethylsulfonyl)-1,2,4-thiadiazole
• DB-022356
• 3-Bromo-5-((4-methylbenzyl)sulfonyl)-1,2,4-thiadiazole
• 494763-25-6
• MFCD02946291
• DTXSID00375720

• MDL： MFCD02946291
• Inchi： 1S/C10H9BrN2O2S2/c1-7-2-4-8(5-3-7)6-17(14,15)10-12-9(11)13-16-10/h2-5H,6H2,1H3
• InChI Key： AUCJRZBPWVUUTN-UHFFFAOYSA-N
• SMILES： BrC1=NSC(=N1)S(CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 331.92900
• Monoisotopic Mass: 331.92888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• PSA: 96.54000
• LogP: 3.66370